3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide

• IUPAC Name: 3-fluoro-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzamide
• InChI: InChI=1S/C19H19FN2O3/c20-16-3-1-2-15(13-16)19(24)21-17-6-4-14(5-7-17)12-18(23)22-8-10-25-11-9-22/h1-7,13H,8-12H2,(H,21,24)
• InChI Key: VGMHBMIBCDYIBL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

“3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide” is a synthetic compound. It belongs to the class of organic compounds known as phenylmorpholines, which are aromatic compounds containing a morpholine ring and a benzene ring linked to each other through a CC or a CN bond.

Synthesis Analysis

The synthesis of a similar compound, Linezolid, has been described in a research paper. The process involves reacting methyl 3-fluoro-4-morphinolino phenyl carbamate with R-epichlorohydrin in the presence of n-butyllithium in hexane. This results in ®-5-(chloromethyl)-3-(3-fluoro-4-morpholinophenyl) oxazolidin-2-one, which reacts with potassium phthalimide in the presence of a polar solvent to give (S)-2-[3-(3-3-fluoro-4-morpholin-4-yl-phenyl)-oxazolidine-5-yl methyl]-isoindole-1,3-dione. This is subsequently converted to Linezolid.

Scientific Research Applications

Antibacterial Applications

. .

Treatment of Skin Infections

. Given the structural similarity, F5097-0171 could potentially be used in similar applications.

Treatment of Pneumonia

. This suggests a potential application for F5097-0171 in the treatment of respiratory infections.

Treatment of Other Infections

. This broad-spectrum activity could potentially extend to F5097-0171, making it useful in the treatment of a wide range of bacterial infections.

Drug Synthesis

. This suggests that F5097-0171 could potentially be used as a starting material or intermediate in the synthesis of other drugs.

Safety and Hazards

The safety data sheet for a related compound, 3-FLUORO-4-MORPHOLIN-4-YL-PHENYLAMINE, indicates that it can cause skin and eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary target of the compound 3-fluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzamide, also known as F5097-0171, is the Mitogen-Activated Protein Kinase 14 (MAPK14) . MAPK14 is a protein that plays a crucial role in cellular processes such as proliferation, differentiation, and stress response .

Mode of Action

F5097-0171 interacts with its target, MAPK14, by inhibiting its activity . This inhibition interferes with the normal functioning of the protein, leading to changes in the cellular processes that MAPK14 regulates .

Biochemical Pathways

Given that mapk14 is involved in various cellular processes, it is likely that the compound’s action affects multiple pathways .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy and safety .

Result of Action

The molecular and cellular effects of F5097-0171’s action are largely dependent on the specific cellular context. By inhibiting MAPK14, the compound can potentially alter a variety of cellular processes, leading to diverse outcomes .